Cas no 2023452-45-9 (Carbamic acid, N-[1-methyl-4-oxo-7-(phenylmethoxy)heptyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[1-methyl-4-oxo-7-(phenylmethoxy)heptyl]-, 1,1-dimethylethyl ester
• CAS No: 2023452-45-9
• MF: C₂₀H₃₁NO₄
• MW: 349.464446306229
• CID: 5292592
• Update Time: 2025-07-14

Carbamic acid, N-[1-methyl-4-oxo-7-(phenylmethoxy)heptyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[1-methyl-4-oxo-7-(phenylmethoxy)heptyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C20H31NO4/c1-16(21-19(23)25-20(2,3)4)12-13-18(22)11-8-14-24-15-17-9-6-5-7-10-17/h5-7,9-10,16H,8,11-15H2,1-4H3,(H,21,23)
• InChI Key： XWVHZMRDZMGTPB-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C)CCC(=O)CCCOCC1=CC=CC=C1

Additional information on Carbamic acid, N-[1-methyl-4-oxo-7-(phenylmethoxy)heptyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[1-methyl-4-oxo-7-(phenylmethoxy)heptyl]-, 1,1-dimethylethyl ester (CAS No. 2023452-45-9): A Comprehensive Overview

Carbamic acid, N-[1-methyl-4-oxo-7-(phenylmethoxy)heptyl]-, 1,1-dimethylethyl ester, identified by its CAS number 2023452-45-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their potential applications in drug development and biochemical research. The unique structural features of this molecule, particularly its N-[1-methyl-4-oxo-7-(phenylmethoxy)heptyl]- moiety and the presence of a 1,1-dimethylethyl ester group, contribute to its distinctive chemical properties and reactivity.

The synthesis and characterization of Carbamic acid, N-[1-methyl-4-oxo-7-(phenylmethoxy)heptyl]-, 1,1-dimethylethyl ester have been subjects of extensive research due to its potential role in various biochemical pathways. The compound's structure suggests that it may interact with biological targets in ways that could be exploited for therapeutic purposes. For instance, the presence of a phenylmethoxy group could indicate a role in modulating enzyme activity or binding to specific receptors.

In recent years, there has been growing interest in the development of novel carbamate-based compounds for their pharmacological properties. Carbamates are known for their ability to act as intermediates in the synthesis of more complex molecules and have been explored for their potential in treating a variety of conditions. The specific configuration of Carbamic acid, N-[1-methyl-4-oxo-7-(phenylmethoxy)heptyl]-, 1,1-dimethylethyl ester makes it a particularly intriguing candidate for further study.

One of the most exciting aspects of this compound is its potential application in the field of drug discovery. The structural features of Carbamic acid, N-[1-methyl-4-oxo-7-(phenylmethoxy)heptyl]-, 1,1-dimethylethyl ester suggest that it could be used as a scaffold for designing new drugs with improved efficacy and reduced side effects. Researchers are currently exploring its interactions with various biological targets to identify new therapeutic opportunities.

The chemical properties of this compound also make it a valuable tool for biochemical research. Its reactivity and stability under different conditions can provide insights into its potential role in biological systems. For example, studying how the N-[1-methyl-4-oxo-7-(phenylmethoxy)heptyl]- moiety interacts with other molecules can help researchers understand the mechanisms underlying various biochemical processes.

In addition to its pharmaceutical applications, Carbamic acid, N-[1-methyl-4-oxo-7-(phenylmethoxy)heptyl]-, 1,1-dimethylethyl ester has potential uses in materials science and industrial chemistry. Its unique structure could make it useful as a building block for more complex polymers or as a catalyst in various chemical reactions. The versatility of this compound underscores its importance as a research tool and a potential industrial material.

The synthesis of Carbamic acid, N-[1-methyl-4-oxo-7-(phenylmethoxy)heptyl]-, 1,1-dimethylethyl ester involves multiple steps that require careful optimization to ensure high yield and purity. Researchers have developed several synthetic routes to produce this compound efficiently. These methods often involve the use of specialized reagents and reaction conditions to achieve the desired product. The development of these synthetic strategies has been an area of active research and has contributed significantly to our understanding of carbamate chemistry.

Recent advancements in computational chemistry have also played a crucial role in studying this compound. Molecular modeling techniques allow researchers to predict the behavior of Carbamic acid, N-[1-methyl-4-oxo-7-(phenylmethoxy)heptyl]-, 1,1-dimethylethyl ester under different conditions without the need for extensive experimental work. These simulations can provide valuable insights into its interactions with other molecules and help guide the design of new experiments.

The future prospects for Carbamic acid, N-[1-methyl-4-oxo-7-(phenylmethoxy)heptyl]-, 1,1-dimethylethyl ester are promising. As our understanding of its properties grows, so does the potential for new applications in medicine and industry. Ongoing research aims to explore its full range of uses and to develop more efficient methods for its synthesis and application.